Cas no 5457-31-8 (1H-indol-3-yl-N,N,N-trimethylmethanaminium)
5457-31-8 structure
Product Name:1H-indol-3-yl-N,N,N-trimethylmethanaminium
CAS No:5457-31-8
MF:C12H17IN2
MW:316.181255102158
CID:942026
PubChem ID:6097052
Update Time:2025-04-19
1H-indol-3-yl-N,N,N-trimethylmethanaminium Chemical and Physical Properties
Names and Identifiers
-
- 1H-indol-3-yl-N,N,N-trimethylmethanaminium
- 1H-indol-3-ylmethyl(trimethyl)azanium,iodide
- 3-(dimethylaminomethyl)indole methiodide
- AC1O1ICP
- gramine iodomethylate
- Gramine methiodide
- Gramine methiodide [MI]
- indol-3-ylmethyl-trimethyl-ammonium, iodide
- methiodide of gramin
- N,N,N-trimethyl-1H-indole-3-methanaminium iodide
- NSC24943
- trimethyl-3-indolylmethylammonium iodide
- UNII-49388CS28A
- Q27259218
- AKOS002337009
- 49388CS28A
- 1H-Indole-3-methanaminium, N,N,N-trimethyl-, iodide (1:1)
- (3-Indolylmethyl)trimethylammonium iodide
- SCHEMBL8721749
- NSC 24943
- DTXSID50202991
- Ammonium, (indol-3-ylmethyl)trimethyl-, iodide
- STGYYGWMNTXYAJ-UHFFFAOYSA-M
- 1-(1H-Indol-3-yl)-N,N,N-trimethylmethanaminium iodide
- 5457-31-8
- 1H-indol-3-ylmethyl(trimethyl)azanium;iodide
- DONAXINE iodomethylate
- 1H-Indole-3-methanaminium, N,N,N-trimethyl-, iodide
- NSC-24943
-
- Inchi: 1S/C12H17N2.HI/c1-14(2,3)9-10-8-13-12-7-5-4-6-11(10)12;/h4-8,13H,9H2,1-3H3;1H/q+1;/p-1
- InChI Key: STGYYGWMNTXYAJ-UHFFFAOYSA-M
- SMILES: [I-].[N+](C)(C)(C)CC1=CNC2C=CC=CC1=2
Computed Properties
- Exact Mass: 189.13931
- Monoisotopic Mass: 316.044
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 15.8A^2
Experimental Properties
- PSA: 15.79
1H-indol-3-yl-N,N,N-trimethylmethanaminium Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
5457-31-8 (1H-indol-3-yl-N,N,N-trimethylmethanaminium) Related Products
- 35998-04-0(6-Methylgramine)
- 30218-58-7(N,N-Dimethyl-1-(5-methyl-1H-indol-3-yl)methanamine)
- 3414-74-2(5-Aminogramine)
- 296775-93-4(3-(AMINOMETHYL)INDOLE OXALATE)
- 164119-81-7(N,N-Dimethyl-1-(4-methyl-1H-indol-3-yl)methanamine)
- 13712-78-2(7-Methylgramine)
- 87-52-5(Gramine)
- 74367-51-4(5-Ethylgramine)
- 22259-53-6(1H-indol-3-ylmethanamine)
- 57506-64-6(N-(3-Indolylmethyl)benzylamine)
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